5-(Tert-butoxycarbonyl)-5-azaspiro[2.4]heptane-6-carboxylic acid

• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid
• InChI: InChI=1S/C12H19NO4/c1-11(2,3)17-10(16)13-7-12(4-5-12)6-8(13)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)
• InChI Key: VEIYKHIPSJIVRK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(CC2)CC1C(=O)O
• Molecular Formula: C12H19NO4
• DSSTOX Substance ID: DTXSID401146855
• Molecular Weight: 241.28 g/mol
• CAS RN: 1454843-77-6

Description

“5-(Tert-butoxycarbonyl)-5-azaspiro[2.4]heptane-6-carboxylic acid” is a chemical compound. It is also known as "(6S)-5-(tert-Butoxycarbonyl)-5-azaspiro[2.4]heptane-6-carboxylic acid".

Scientific Research Applications

Enantioselective Synthesis

• The compound is a key element in the enantioselective synthesis of antiviral drugs like ledipasvir. A study outlined a catalytic and enantioselective preparation of the (S)-4-methyleneproline scaffold, eventually leading to the synthesis of N-Boc-protected 5-azaspiro[2.4]heptane-6-carboxylic acid (López et al., 2020).

Scaffold for Chemical Synthesis

• This compound serves as a versatile starting material in medicinal chemistry, particularly for further selective derivation on azetidine and cyclobutane rings. It provides a convenient entry point to novel compounds accessing chemical space complementary to piperidine ring systems (Meyers et al., 2009).

Synthesis of Novel Amino Acids

• The compound is utilized in the synthesis of novel amino acids like 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid. These amino acids are added to the family of sterically constrained amino acids for use in chemistry, biochemistry, and drug design (Radchenko et al., 2010).

Synthesis of Substituted Methyl 5-Oxa-6-Azaspiro[2.4]heptane-1-Carboxylates

• Studies have demonstrated the compound's role in producing substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates, which are obtained through 1,3-dipolar cycloaddition reactions. These derivatives have potential applications in various organic synthesis processes (Molchanov & Tran, 2013).

Development of Antibacterial Drugs

• The compound has been used in the design and synthesis of potent antibacterial drugs for the treatment of respiratory tract infections. It has shown efficacy against a range of pathogens, including gram-positive and gram-negative bacteria, as well as multidrug-resistant strains (Odagiri et al., 2013).

Novel Reagent for Protecting Group Introduction

• A related compound, tert-butyl (2,4-dioxo-3-azaspiro[5,5] undecan-3-yl) carbonate, has been developed as a new reagent for the preparation of N-Boc-amino acids. This demonstrates the utility of the compound's structure in creating new reagents for synthetic chemistry applications (Rao et al., 2017).